Cas no 856167-98-1 (3-PYRIDINECARBOXYLIC ACID, 5-CHLORO-6-(4-MORPHOLINYL)-)

• Product Name: 3-PYRIDINECARBOXYLIC ACID, 5-CHLORO-6-(4-MORPHOLINYL)-
• CAS No: 856167-98-1
• MF: C₁₀H₁₁ClN₂O₃
• MW: 242.658941507339
• CID: 3299627
• PubChem ID: 19869906
• Update Time: 2025-11-06

3-PYRIDINECARBOXYLIC ACID, 5-CHLORO-6-(4-MORPHOLINYL)- Chemical and Physical Properties

Names and Identifiers

• 3-PYRIDINECARBOXYLIC ACID, 5-CHLORO-6-(4-MORPHOLINYL)-
• 5-chloro-6-morpholinonicotinic acid
• Z330796106
• XFBOTZZNNGDKAR-UHFFFAOYSA-N
• STK695711
• DS-016967
• CS-0322319
• SCHEMBL3957333
• starbld0012895
• AKOS000215607
• 856167-98-1
• VS-10784
• 5-chloro-6-(morpholin-4-yl)pyridine-3-carboxylic acid
• 5-Chloro-6-(4-morpholinyl)nicotinic acid
• BBL031839
• 5-chloro-6-morpholin-4-ylpyridine-3-carboxylic acid

• Inchi： 1S/C10H11ClN2O3/c11-8-5-7(10(14)15)6-12-9(8)13-1-3-16-4-2-13/h5-6H,1-4H2,(H,14,15)
• InChI Key： XFBOTZZNNGDKAR-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCOCC2)=C(Cl)C=C1C(O)=O

Computed Properties

• Exact Mass: 242.0458199Da
• Monoisotopic Mass: 242.0458199Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.7Ų

Additional information on 3-PYRIDINECARBOXYLIC ACID, 5-CHLORO-6-(4-MORPHOLINYL)-

Comprehensive Overview of 3-PYRIDINECARBOXYLIC ACID, 5-CHLORO-6-(4-MORPHOLINYL)- (CAS No. 856167-98-1)

3-PYRIDINECARBOXYLIC ACID, 5-CHLORO-6-(4-MORPHOLINYL)- (CAS No. 856167-98-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its CAS number 856167-98-1, belongs to the pyridinecarboxylic acid family, which is known for its versatility in drug development and material science. The presence of both a chloro and a morpholinyl group in its structure enhances its reactivity and potential applications in various fields.

In recent years, the demand for pyridine derivatives has surged, particularly in the pharmaceutical industry, where they serve as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). The compound 5-CHLORO-6-(4-MORPHOLINYL)-3-PYRIDINECARBOXYLIC ACID is no exception, as its structural features make it a promising candidate for the development of novel therapeutics. Researchers are particularly interested in its potential role in targeting enzyme inhibition and receptor modulation, which are critical mechanisms in treating various diseases.

The synthesis of CAS 856167-98-1 involves sophisticated organic chemistry techniques, including cross-coupling reactions and heterocyclic ring formation. These methods ensure high purity and yield, which are essential for its application in high-value industries. The compound's molecular stability and solubility profile further contribute to its utility in both aqueous and non-aqueous environments, making it a versatile tool for researchers.

One of the most frequently searched topics related to 3-PYRIDINECARBOXYLIC ACID derivatives is their role in drug discovery. With the rise of computational chemistry and AI-driven drug design, compounds like 5-CHLORO-6-(4-MORPHOLINYL)-3-PYRIDINECARBOXYLIC ACID are being explored for their potential in virtual screening and molecular docking studies. These approaches accelerate the identification of lead compounds, reducing the time and cost associated with traditional drug development.

Another area of interest is the compound's application in agrochemicals. The pyridine core is a common motif in pesticides and herbicides, and the introduction of a morpholine group can enhance its bioactivity. This has led to increased research into sustainable agriculture solutions, where CAS 856167-98-1 could play a pivotal role in developing next-generation crop protection agents.

From a regulatory perspective, 3-PYRIDINECARBOXYLIC ACID, 5-CHLORO-6-(4-MORPHOLINYL)- is subject to standard safety and environmental guidelines. Its handling requires adherence to Good Laboratory Practices (GLP) and Good Manufacturing Practices (GMP), ensuring its safe use in industrial and research settings. The compound's biodegradability and ecotoxicological profile are also under scrutiny, as sustainability becomes a key concern in chemical innovation.

In conclusion, 3-PYRIDINECARBOXYLIC ACID, 5-CHLORO-6-(4-MORPHOLINYL)- (CAS No. 856167-98-1) represents a fascinating intersection of chemistry and biotechnology. Its multifaceted applications, from pharmaceuticals to agrochemicals, highlight its importance in modern science. As research continues to uncover new possibilities, this compound is poised to remain a focal point in the quest for innovative solutions to global challenges.